Cas no 1522498-51-6 (N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine)

• Product Name: N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine
• CAS No: 1522498-51-6
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5049743
• Update Time: 2025-06-26

N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[(3-fluoro-5-methylphenyl)methyl]cyclopropanamine
• N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine

• Inchi： 1S/C11H14FN/c1-8-4-9(6-10(12)5-8)7-13-11-2-3-11/h4-6,11,13H,2-3,7H2,1H3
• InChI Key： MDDMXBFZVQVREW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 2.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine

N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine: A Comprehensive Overview

The compound N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine, identified by the CAS number 1522498-51-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane-containing amines, which have garnered considerable attention due to their unique structural properties and versatile reactivity. The presence of a fluoro group at the 3-position and a methyl group at the 5-position on the phenyl ring introduces additional complexity and functionality, making this compound a valuable subject for both academic research and industrial development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of novel therapeutics targeting complex biological systems. The methylcyclopropanamine moiety in this compound is known to exhibit interesting pharmacokinetic properties, including enhanced bioavailability and improved metabolic stability. These attributes make it a promising candidate for use in drug delivery systems and as a building block for more complex molecular architectures.

The synthesis of N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Friedel-Crafts alkylation, Suzuki coupling, and Stille coupling reactions, to construct the phenyl ring with the desired substituents. The integration of these methods has not only improved the efficiency of synthesis but also opened up new avenues for exploring related compounds with similar structural features.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied. This property is particularly valuable in the pharmaceutical industry, where enantiomerically pure compounds are often required for drug development. Additionally, the compound's reactivity towards various electrophiles and nucleophiles makes it an ideal substrate for exploring novel chemical transformations.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine. Quantum mechanical calculations have revealed that the cyclopropane ring exerts significant strain-induced reactivity, which can be harnessed for designing more efficient chemical reactions. These insights have paved the way for innovative approaches in organic synthesis and materials science.

The toxicological profile of this compound is another area of active research. Preliminary studies indicate that it exhibits low acute toxicity when administered at moderate doses. However, long-term exposure studies are still required to fully assess its safety profile. Regulatory agencies have emphasized the importance of thorough toxicological evaluations for compounds intended for pharmaceutical or industrial use, and this compound is no exception.

In conclusion, N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine (CAS 1522498-51-6) represents a compelling example of how structural complexity can lead to functional versatility in chemical compounds. Its unique properties, combined with recent advances in synthetic and computational techniques, position it as a key player in future research and development efforts across multiple disciplines.